Cas no 372144-24-6 (3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid
• CAS No: 372144-24-6
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6431264
• PubChem ID: 22309398
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid
• EN300-1284199
• 3-{[(benzyloxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
• DTXSID901190433
• beta-[[(Phenylmethoxy)carbonyl]amino]-4-pyridinepropanoic acid
• 372144-24-6
• 4-Pyridinepropanoic acid, β-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C16H16N2O4/c19-15(20)10-14(13-6-8-17-9-7-13)18-16(21)22-11-12-4-2-1-3-5-12/h1-9,14H,10-11H2,(H,18,21)(H,19,20)
• InChI Key： WJZAQFPYGRQQIO-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NC(OCC2=CC=CC=C2)=O)CC(O)=O)=C1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 542.5±50.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid (CAS No. 372144-24-6)

3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid (CAS No. 372144-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique molecular structure combining a pyridine ring and a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate in peptide synthesis and drug development. Its carboxylic acid functionality further enhances its reactivity, enabling diverse applications in medicinal chemistry.

The growing interest in 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid aligns with current trends in targeted drug design and small-molecule therapeutics. Researchers are increasingly exploring its potential in modulating enzyme inhibitors and receptor ligands, particularly in oncology and neurology. A frequent search query, such as "role of Cbz-protected amino acids in drug discovery", reflects the compound's relevance in modern high-throughput screening (HTS) platforms. Its pyridine moiety also contributes to its pharmacokinetic properties, a topic often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From a synthetic perspective, CAS No. 372144-24-6 exemplifies the strategic use of protecting groups in multi-step organic synthesis. The benzyloxycarbonyl group safeguards the amine functionality during reactions, a technique widely adopted in peptide coupling methodologies. This aligns with frequent industry searches like "best practices for Cbz deprotection" or "green chemistry alternatives for peptide synthesis". Notably, the compound’s water-soluble carboxylic acid group facilitates purification processes, addressing common challenges in scale-up production.

In analytical chemistry, 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid is characterized by techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and structural integrity, critical for regulatory compliance in GMP (Good Manufacturing Practice) environments. Searches like "HPLC method development for heterocyclic compounds" underscore the demand for robust analytical protocols. Additionally, the compound’s UV-active pyridine ring enables sensitive detection, making it a candidate for fluorescence-based assays in drug screening.

The compound’s versatility extends to bioconjugation applications, where its carboxylate group can form stable amide bonds with biomolecules. This property is pivotal in proteomics and antibody-drug conjugate (ADC) development, topics frequently queried in biopharmaceutical forums. Furthermore, its metal-chelating pyridine nitrogen opens avenues in catalysis research, resonating with trends in sustainable chemistry.

In summary, 3-{(benzyloxy)carbonylamino}-3-(pyridin-4-yl)propanoic acid (CAS No. 372144-24-6) represents a multifaceted tool in contemporary research. Its structural features cater to evolving needs in drug discovery, analytical method development, and bioconjugation, while industry searches highlight its practical challenges and innovations. As the scientific community prioritizes precision medicine and green synthesis, this compound’s role is poised to expand, making it a subject of enduring interest.